Cas no 865719-42-2 (1H-Inden-1-ol, 5,7-difluoro-2,3-dihydro-1-methyl-)

1H-Inden-1-ol, 5,7-difluoro-2,3-dihydro-1-methyl- structure
865719-42-2 structure
Product Name:1H-Inden-1-ol, 5,7-difluoro-2,3-dihydro-1-methyl-
CAS No:865719-42-2
MF:C10H10F2O
MW:184.182610034943
CID:4258349
Update Time:2025-03-30

1H-Inden-1-ol, 5,7-difluoro-2,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-ol, 5,7-difluoro-2,3-dihydro-1-methyl-
    • Inchi: 1S/C10H10F2O/c1-10(13)3-2-6-4-7(11)5-8(12)9(6)10/h4-5,13H,2-3H2,1H3
    • InChI Key: LPAOMACRCMPTCS-UHFFFAOYSA-N
    • SMILES: C1(C)(O)C2=C(C=C(F)C=C2F)CC1

Experimental Properties

  • Density: 1.293±0.06 g/cm3(Predicted)
  • Boiling Point: 238.0±40.0 °C(Predicted)
  • pka: 13.69±0.20(Predicted)

1H-Inden-1-ol, 5,7-difluoro-2,3-dihydro-1-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-55254206-1.0g
5,7-difluoro-1-methyl-2,3-dihydro-1H-inden-1-ol
865719-42-2 95%
1.0g
$0.0 2022-12-12
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